Cas no 1803766-66-6 (6-Fluoro-2-iodopyridine-3-carbonyl chloride)

• Product Name: 6-Fluoro-2-iodopyridine-3-carbonyl chloride
• CAS No: 1803766-66-6
• MF: C₆H₂ClFINO
• MW: 285.442056179047
• CID: 4905683
• Update Time: 2025-05-21

6-Fluoro-2-iodopyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2-iodopyridine-3-carbonyl chloride

• Inchi： 1S/C6H2ClFINO/c7-5(11)3-1-2-4(8)10-6(3)9/h1-2H
• InChI Key： AJNYGGVVPPNHNX-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)Cl)=CC=C(N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 169
• XLogP3: 2.5
• Topological Polar Surface Area: 30

Additional information on 6-Fluoro-2-iodopyridine-3-carbonyl chloride

6-Fluoro-2-iodopyridine-3-carbonyl chloride

The compound 6-Fluoro-2-iodopyridine-3-carbonyl chloride (CAS No: 1803766-66-6) is a highly reactive and versatile chemical entity that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which incorporates a pyridine ring substituted with fluorine and iodine atoms, along with a carbonyl chloride group at the 3-position. The presence of these substituents endows the molecule with distinctive electronic and steric properties, making it an invaluable building block in the construction of complex organic molecules.

Recent advancements in synthetic methodologies have further enhanced the utility of 6-fluoro-2-iodopyridine-3-carbonyl chloride in various chemical transformations. For instance, researchers have exploited its reactivity in nucleophilic acyl substitutions, enabling the formation of diverse amides and esters with high regioselectivity. This compound has also been employed as a key intermediate in the synthesis of bioactive molecules, including potential drug candidates targeting cancer and neurodegenerative diseases.

One of the most notable applications of 1803766-66-6 is its role in the development of advanced materials, such as optoelectronic devices and sensors. The pyridine ring's inherent aromaticity and conjugation properties contribute to its ability to participate in π–π interactions, which are crucial for constructing ordered molecular assemblies. Recent studies have demonstrated that this compound can be used to fabricate self-assembled monolayers (SAMs) with tailored electronic properties, paving the way for innovative applications in nanotechnology.

In terms of toxicity and environmental impact, 6-fluoro-2-iodopyridine-3-carbonyl chloride exhibits moderate acute toxicity, primarily due to its reactivity with biological macromolecules such as proteins and nucleic acids. However, its environmental fate remains a subject of ongoing research, particularly concerning its biodegradation pathways and potential accumulation in ecosystems.

Looking ahead, the continued exploration of 1803766-66-6 is expected to unlock new avenues for its application in green chemistry and sustainable processes. For example, researchers are investigating its use as a catalyst or precursor in asymmetric synthesis reactions, which could significantly reduce waste generation and improve process efficiency.

In conclusion, 6-fluoro-2-iodopyridine-3-carbonyl chloride (CAS No: 1803766-66-6) stands as a testament to the ingenuity of modern chemical synthesis and its profound impact on diverse scientific disciplines. As research progresses, this compound will undoubtedly continue to play a pivotal role in advancing our understanding of complex chemical systems and their practical applications.